Cas no 2127-08-4 (2-{[(pyridin-4-yl)methyl]sulfanyl}pyridine)

• Product name: 2-{[(pyridin-4-yl)methyl]sulfanyl}pyridine
• CAS No: 2127-08-4
• MF: C₁₁H₁₀N₂S
• MW: 202.2755
• CID: 911439
• PubChem ID: 267443

2-{[(pyridin-4-yl)methyl]sulfanyl}pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(pyridin-4-ylmethylsulfanyl)pyridine
• 4-< Pyridyl-(2)-mercaptomethyl> -pyridin; 2-[(pyridin-4-ylmethyl)sulfanyl]pyridine; 2-pyridin-4-ylmethylsulfanyl-pyridine; AG-J-12841; CTK4E6294; AR-1D6343; AC1L6I6P; NSC106687; AC1Q7E2F;
• 2-{[(pyridin-4-yl)methyl]sulfanyl}pyridine
• NSC106687
• DTXSID60295995
• F6616-1322
• AKOS040707027
• 2-[(pyridin-4-ylmethyl)sulfanyl]pyridine
• NSC-106687
• 2-((pyridin-4-ylmethyl)thio)pyridine
• 2127-08-4

• Inchi： InChI=1S/C11H10N2S/c1-2-6-13-11(3-1)14-9-10-4-7-12-8-5-10/h1-8H,9H2
• InChI Key： XQQUQBOCMUBAQP-UHFFFAOYSA-N
• SMILES： C1=CC=NC(=C1)SCC2=CC=NC=C2

Computed Properties

• Exact Mass: 202.0566
• Monoisotopic Mass: 202.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• PSA: 25.78
• LogP: 2.76890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers